![molecular formula C7Cl2F6 B1304057 3,5-Dichloro-2,4,6-trifluorobenzotrifluoride CAS No. 4284-10-0](/img/structure/B1304057.png)
3,5-Dichloro-2,4,6-trifluorobenzotrifluoride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-Dichloro-2,4,6-trifluorobenzotrifluoride is an aryl fluorinated building block . It is also known as 3,5-Dichloro-α,α,α,2,4,6-hexafluorotoluene .
Molecular Structure Analysis
The molecular formula of this compound is C7Cl2F6 . The exact mass is 267.92800 .Physical And Chemical Properties Analysis
This compound is a liquid at 20°C . It has a boiling point of 170.3°C and a density of 1.715 g/cm³ . The refractive index is 1.4456 .Scientific Research Applications
Chemical Synthesis and Derivatives
3,5-Dichloro-2,4,6-trifluorobenzotrifluoride serves as a precursor in the synthesis of various chemical compounds. It has been utilized in the preparation of 3,5-dichloro-2,4,6-trifluorophenyl derivatives through nucleophilic substitution reactions. One notable application includes its role in the synthesis of insecticides such as Teflubenzuron, showcasing its importance in the agricultural chemistry field. The preparation involves several steps, including chlorination, reduction, and acylation reactions, demonstrating the chemical's versatility and reactivity (Feng Shi-long, 2006; Lu Yang, 2006).
Organometallic Chemistry
In organometallic chemistry, this compound derivatives have been synthesized for various applications. For example, its derivatives have been used to prepare dicarbonyliron complexes through substitution reactions, highlighting its utility in creating complex organometallic frameworks. These compounds find applications in catalysis and material science due to their unique electronic and structural properties (N. Ishikawa & Shuji Ibuki, 1974).
Material Science
In material science, derivatives of this compound have been explored for their potential in creating new materials. The chemical's derivatives are investigated for their photophysical properties, which are crucial for developing advanced materials with specific optical characteristics. For instance, research on trifluoromethyldiazirinyl derivatives indicates their application in studying GABA receptors, demonstrating the chemical's relevance in neurochemistry and material science (R. Sammelson & J. Casida, 2003).
Polymer Chemistry
The compound's derivatives have been used as cross-linking reagents in polymer chemistry, illustrating its contribution to the development of polymers with enhanced properties. This application is particularly notable in the synthesis of photoactive compounds for creating new organic magnetic materials, highlighting its role in advancing materials with specific magnetic properties (S. Chapyshev & A. Chernyak, 2013).
Safety and Hazards
3,5-Dichloro-2,4,6-trifluorobenzotrifluoride is classified as an irritant . It causes skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if eye irritation persists .
Mechanism of Action
Target of Action
It is known that this compound is used in the preparation of fluorine-containing anilines from polyfluorinated benzotrifluorides . This suggests that the compound may interact with specific enzymes or receptors involved in these chemical reactions.
Mode of Action
Given its use in the synthesis of fluorine-containing anilines, it is plausible that it undergoes chemical reactions with other compounds, leading to changes in their molecular structure .
Biochemical Pathways
Considering its role in the synthesis of fluorine-containing anilines, it may be involved in the modification of certain biochemical pathways related to these compounds .
Pharmacokinetics
Its physical properties such as a molecular weight of 26897 g/mol and a density of 1.715 suggest that it may have specific pharmacokinetic characteristics that influence its bioavailability.
Result of Action
Given its use in the synthesis of fluorine-containing anilines, it is likely that it contributes to the formation of these compounds, which may have various effects at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3,5-Dichloro-2,4,6-trifluorobenzotrifluoride. For instance, it is recommended to store this compound at a temperature between 0-10°C to maintain its stability. , which could influence its solubility and therefore its efficacy and action.
properties
IUPAC Name |
1,3-dichloro-2,4,6-trifluoro-5-(trifluoromethyl)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7Cl2F6/c8-2-4(10)1(7(13,14)15)5(11)3(9)6(2)12 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMAAQKFDAJMAFP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)Cl)F)Cl)F)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7Cl2F6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10382127 |
Source
|
Record name | 1,3-dichloro-2,4,6-trifluoro-5-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10382127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.97 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4284-10-0 |
Source
|
Record name | 1,3-dichloro-2,4,6-trifluoro-5-(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10382127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-Dichloro-2,4,6-trifluorobenzotrifluoride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.